Cas no 2229603-89-6 ({1-(2-fluoro-4-nitrophenyl)methylcyclopropyl}methanol)

• Product Name: {1-(2-fluoro-4-nitrophenyl)methylcyclopropyl}methanol
• CAS No: 2229603-89-6
• MF: C₁₁H₁₂FNO₃
• MW: 225.216286659241
• CID: 6071827
• PubChem ID: 165702116
• Update Time: 2025-10-29

{1-(2-fluoro-4-nitrophenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(2-fluoro-4-nitrophenyl)methylcyclopropyl}methanol
• 2229603-89-6
• {1-[(2-fluoro-4-nitrophenyl)methyl]cyclopropyl}methanol
• EN300-1761845

• Inchi： 1S/C11H12FNO3/c12-10-5-9(13(15)16)2-1-8(10)6-11(7-14)3-4-11/h1-2,5,14H,3-4,6-7H2
• InChI Key： MRUKHRMZLROQIA-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC1(CO)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.08012141g/mol
• Monoisotopic Mass: 225.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66Ų

Additional information on {1-(2-fluoro-4-nitrophenyl)methylcyclopropyl}methanol

Introduction to {1-(2-fluoro-4-nitrophenyl)methylcyclopropyl}methanol (CAS No. 2229603-89-6)

{1-(2-fluoro-4-nitrophenyl)methylcyclopropyl}methanol (CAS No. 2229603-89-6) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by a cyclopropyl ring attached to a substituted phenyl group, which imparts specific chemical and biological properties that are of interest for various applications.

The synthesis of {1-(2-fluoro-4-nitrophenyl)methylcyclopropyl}methanol involves a series of well-defined chemical reactions, including the formation of the cyclopropyl ring and the substitution of the phenyl group with fluoro and nitro functionalities. These steps are crucial for achieving the desired molecular structure, which is essential for its intended applications. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in both academic research and industrial settings.

In terms of its physical properties, {1-(2-fluoro-4-nitrophenyl)methylcyclopropyl}methanol is a solid at room temperature with a melting point ranging from 75 to 80°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various analytical techniques and biological assays.

The biological activity of {1-(2-fluoro-4-nitrophenyl)methylcyclopropyl}methanol has been the subject of several studies, particularly in the context of its potential as a lead compound for drug development. Research has shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases. Additionally, preliminary studies have indicated that it may have antiviral and anticancer activities, although further research is needed to confirm these findings.

One of the key areas of interest in the study of {1-(2-fluoro-4-nitrophenyl)methylcyclopropyl}methanol is its mechanism of action. It has been hypothesized that the compound interacts with specific cellular targets, such as enzymes involved in inflammatory pathways or viral replication processes. Understanding these interactions at a molecular level is crucial for optimizing its therapeutic potential and developing more effective derivatives.

In addition to its potential therapeutic applications, {1-(2-fluoro-4-nitrophenyl)methylcyclopropyl}methanol has also been explored for use in diagnostic assays and as a tool compound in chemical biology research. Its unique structure allows it to serve as a valuable probe for studying various biological processes, providing insights into cellular mechanisms that could lead to new therapeutic strategies.

The safety profile of {1-(2-fluoro-4-nitrophenyl)methylcyclopropyl}methanol has been evaluated through various toxicity studies. These studies have shown that the compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its safe use in clinical settings.

In conclusion, {1-(2-fluoro-4-nitrophenyl)methylcyclopropyl}methanol (CAS No. 2229603-89-6) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As ongoing studies continue to uncover new insights into its properties and potential applications, it is likely that this compound will play an increasingly important role in both academic research and pharmaceutical innovation.